Cas no 2228919-95-5 (2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2228919-95-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6258905
• PubChem ID: 165721700
• Update Time: 2025-07-26

2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• 2228919-95-5
• EN300-1863382

• Inchi： 1S/C14H16N2O2/c1-10(14(17)18)8-12-9-13(15-16(12)2)11-6-4-3-5-7-11/h3-7,9-10H,8H2,1-2H3,(H,17,18)
• InChI Key： JTNFGJREXXTSAH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid

Introduction to 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 2228919-95-5)

2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid, identified by the chemical identifier CAS No. 2228919-95-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a methyl group, a phenyl ring, and a pyrazole moiety within its structure imparts unique chemical properties that make it a valuable candidate for further investigation.

The compound’s structure consists of a propanoic acid backbone, modified at the third carbon with a substituted pyrazole ring. The pyrazole ring itself is further functionalized with a methyl group and a phenyl ring, enhancing its complexity and reactivity. This structural arrangement not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its use in developing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing the pyrazole scaffold, due to their diverse biological activities. Pyrazole derivatives are known for their roles as intermediates in the synthesis of various pharmacologically active compounds, including antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid may contribute to unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the methyl group, the phenyl ring, and the pyrazole core provides multiple sites for further functionalization, allowing chemists to tailor the molecule’s properties to specific biological targets. This flexibility is particularly valuable in drug discovery, where the ability to modify and optimize molecular structures is crucial for achieving desired therapeutic effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can be employed to predict the binding affinity of 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid to various biological targets, providing insights into its potential therapeutic applications. These computational methods complement experimental approaches, allowing researchers to prioritize compounds for further investigation based on both structural features and predicted biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrazole moiety into the propanoic acid backbone is particularly challenging, requiring expertise in heterocyclic chemistry. However, recent developments in synthetic methodologies have made such transformations more accessible, paving the way for larger-scale production and application.

Another area of interest is the exploration of this compound’s biological activity. Preliminary studies have suggested that derivatives of pyrazole can exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. While further research is needed to fully elucidate the mechanisms of action, these findings underscore the potential of 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid as a lead compound for drug development.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. Many successful drugs have been developed based on structures found in nature, highlighting the importance of exploring biologically relevant molecules. The structural features of this compound bear some resemblance to natural products known for their pharmacological properties, suggesting that it may have untapped therapeutic potential.

Furthermore, green chemistry principles are increasingly being applied to pharmaceutical synthesis to reduce environmental impact. The development of sustainable synthetic routes for compounds like 2-methyl-3-(1-methyl-3-phenyl-1H-pyrazol-5-y l)propanoic acid is essential for ensuring that drug discovery remains viable long-term. Innovations in catalytic processes and solvent systems are key areas of focus in this endeavor.

The integration of interdisciplinary approaches has also been instrumental in advancing our understanding of this compound. Collaboration between chemists, biologists, and computer scientists allows for a more holistic evaluation of its potential applications. Such multidisciplinary efforts are crucial for translating laboratory discoveries into tangible therapeutic benefits.

In conclusion, 2-methyl-3-(1-methyl-3-phenyl-lH-pyrazol -5 -yl)propanoic acid (CAS No. 2228919 -95 -5) represents a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, derived from a combination of functional groups including a methyl group, a phenyl ring, and a pyrazole core, makes it an attractive candidate for further investigation. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see continued growth in its importance within the field.